Cas no 1696509-97-3 (2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde)

• Product Name: 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• CAS No: 1696509-97-3
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5955294
• PubChem ID: 108211690
• Update Time: 2025-08-05

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• EN300-1292410
• 1696509-97-3

• Inchi： 1S/C12H11ClN2O/c1-8-3-4-12(10(5-8)7-16)15-6-11(13)9(2)14-15/h3-7H,1-2H3
• InChI Key： LWYPGPRPXRBAON-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)C1C=CC(C)=CC=1C=O

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde

Introduction to 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS No. 1696509-97-3) and Its Emerging Applications in Chemical Biology

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde, identified by its CAS number 1696509-97-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a fused pyrazole ring substituted with a chloro and methyl group, coupled with a phenyl ring bearing a methyl group at the 5-position. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure, characterized by its rigid heterocyclic core, facilitates interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. Recent studies have highlighted its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The presence of both electrophilic and nucleophilic sites within its framework allows for diverse chemical modifications, enabling researchers to tailor its biological activity with precision.

One of the most compelling aspects of this compound is its utility in medicinal chemistry due to its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions. For instance, preliminary computational studies suggest that the chloro-substituted pyrazole moiety can engage with specific pockets in protein active sites, enhancing binding affinity. This has led to investigations into its derivatives as potential kinase inhibitors, particularly those involved in aberrant signaling pathways associated with tumor growth.

Moreover, the aldehyde functionality at the 5-position serves as a versatile handle for further derivatization via condensation reactions with hydrazines or amino acids, yielding Schiff bases and other heterocyclic compounds known for their pharmacological properties. Such derivatives have shown promise in preclinical trials as modulators of oxidative stress and inflammation-related enzymes, such as lipoxygenases and cyclooxygenases. The methyl groups on both the pyrazole and phenyl rings contribute to steric stabilization, improving drug-like properties like solubility and metabolic stability.

In the realm of synthetic organic chemistry, 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde exemplifies an elegant example of multi-component reactions (MCRs), which have revolutionized the efficient construction of complex molecular architectures. Researchers have leveraged this compound in palladium-catalyzed cross-coupling reactions to generate libraries of substituted benzaldehydes with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

Recent advances in biocatalysis have also highlighted the potential of this compound as a substrate for enzymatic transformations. For example, oxidoreductases have been employed to introduce oxygen-containing functional groups at strategic positions within its structure, enhancing bioavailability and target engagement. These biocatalytic approaches align with green chemistry principles by reducing waste and improving reaction efficiency.

The compound’s role in material science is equally noteworthy. Its ability to form coordination complexes with metal ions has been explored for applications in luminescent sensors and catalysts. The pyrazole ring’s nitrogen atoms can act as ligands, stabilizing metal centers while maintaining tunable electronic properties. Such complexes exhibit fascinating photophysical behaviors, making them attractive for optoelectronic devices and molecular diagnostics.

Emerging research also suggests that 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde may contribute to sustainable agriculture by serving as a precursor for bioactive agrochemicals. Its structural motifs are reminiscent of natural products known for their pesticidal and herbicidal properties. By modifying its core scaffold, chemists aim to develop environmentally friendly alternatives to conventional agrochemicals that minimize ecological impact.

The synthesis of this compound typically involves multi-step sequences starting from commercially available aromatic precursors. Key steps often include halogenation reactions at the pyrazole ring followed by Friedel-Crafts alkylation on the phenyl ring. Advances in flow chemistry have enabled continuous production methods, improving scalability and reducing solvent consumption—a critical consideration in modern pharmaceutical manufacturing.

In conclusion, 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS No. 1696509-97-3) represents a cornerstone molecule in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features make it an indispensable tool for medicinal chemists seeking novel therapeutics, while its adaptability allows for diverse applications in materials science and sustainable technologies. As research continues to uncover new facets of its reactivity and function, this compound is poised to remain at the forefront of scientific innovation.